Cas no 1036991-20-4 ({4-[(pyrrolidin-1-yl)methyl]phenyl}boronic acid)

• Product name: {4-[(pyrrolidin-1-yl)methyl]phenyl}boronic acid
• CAS No: 1036991-20-4
• MF: C₁₁H₁₆BNO₂
• MW: 205.0612
• MDL: MFCD06801708
• CID: 1057425
• PubChem ID: 23005344

{4-[(pyrrolidin-1-yl)methyl]phenyl}boronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-Pyrrolidylmethyl)phenylboronic Acid
• [4-(pyrrolidin-1-ylmethyl)phenyl]boronic acid
• 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid
• 4-(1-PYRROLIDINYLMETHYL)PHENYLBORONIC ACID
• 4-pyrrolidin-1-ylmethylphenylboronic acid
• AB30131
• F2158-0773
• SureCN2557827
• (4-(pyrrolidin-1-ylmethyl)phenyl)boronic acid
• AM86233
• SY023893
• BC001697
• AB0036376
• Y3573
• 4-(1-pyrrolidinylmethyl)phenylboronic acid, AldrichCPR
• boronic acid, [4-(1-pyrrolidinylmethyl)phenyl]-, hydrochloride
• {4-[(pyrrolidin-1-yl)methyl]phenyl}boronic acid
• MFCD06801708
• SCHEMBL2557827
• I12127
• BCP32749
• 1036991-20-4
• (4-(pyrrolidin-1-ylmethyl)phenyl)boronicacid
• A896375
• AKOS004113825
• EN300-237963
• AS-65692
• DB-108414
• ALBB-015120

• MDL： MFCD06801708
• Inchi： 1S/C11H16BNO2/c14-12(15)11-5-3-10(4-6-11)9-13-7-1-2-8-13/h3-6,14-15H,1-2,7-9H2
• InChI Key： VXHLRYOCYRFLMS-UHFFFAOYSA-N
• SMILES： O([H])B(C1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H])O[H]

Computed Properties

• Exact Mass: 205.1274089g/mol
• Monoisotopic Mass: 205.1274089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines